Lewis acid-catalyzed hydrogenation: B(C6F5)3-mediated reduction of imines and nitriles with H2†‡

Chemical Communications Pub Date: 2008-03-06 DOI: 10.1039/B718598G

Abstract

The Lewis acidB(C6F5)3 has been found to be an efficient catalyst for the direct hydrogenation of imines and the reductive ring-opening of aziridines with H2 under mild conditions; addition of a bulky phosphine allows for the reduction of protected nitriles.

Graphical abstract: Lewis acid-catalyzed hydrogenation: B(C6F5)3-mediated reduction of imines and nitriles with H2
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